Cas no 70241-09-7 ((1R,2S,5S,8S,9S,14R,15R,17R,18R,24R,26S,27S)-14-Chloro-5,15-dihydroxy-2,9,26-trimethyl-3,19,23,28-tetraoxaoctacyclo[16.9.1.118,27.01,5.02,24.08,17.09,14.021,26]nonacos-11-ene-4,10,22,29-tetrone)

• Product Name: (1R,2S,5S,8S,9S,14R,15R,17R,18R,24R,26S,27S)-14-Chloro-5,15-dihydroxy-2,9,26-trimethyl-3,19,23,28-tetraoxaoctacyclo[16.9.1.118,27.01,5.02,24.08,17.09,14.021,26]nonacos-11-ene-4,10,22,29-tetrone
• CAS No: 70241-09-7
• Molecular Formula: C₂₈H₃₁ClO₁₀
• Molecular Weight: 562.9927
• CID: 974842
• PubChem ID: 155551

(1R,2S,5S,8S,9S,14R,15R,17R,18R,24R,26S,27S)-14-Chloro-5,15-dihydroxy-2,9,26-trimethyl-3,19,23,28-tetraoxaoctacyclo[16.9.1.118,27.01,5.02,24.08,17.09,14.021,26]nonacos-11-ene-4,10,22,29-tetrone Properties

Names and Identifiers

• (13S,14R,22R,25S)-1,15-Dioxo-5-chloro-6β,13,20,22-tetrahydroxy-14,17α:14,27-diepoxy-16β,24-cyclo-13,14-seco-5α-ergosta-2-ene-18,26-dioic acid 18,20:26,22-dilactone
• AG-G-74260
• Physalin H
• NSC688074
• NCI60_031786
• (1R,2S,5S,8S,9S,14R,15R,17R,18R,24R,26S,27S)-14-Chloro-5,15-dihydroxy-2,9,26-trimethyl-3,19,23,28-te
• 6,7-Dehydrophysalin H
• chloro-dihydroxy-trimethyl-[?]tetrone
• 14-Chloro-5,15-dihydroxy-2,9,26-trimethyl-3,19,23,28-tetraoxaoctacyclo[16.9.1.1~18,27~.0~1,5~.0~2,24~.0~8,17~.0~9,14~.0~21,26~]nonacos-11-ene-4,10,22,29-tetrone
• Neuro_000435
• 70241-09-7
• 14-chloro-5,15-dihydroxy-2,9,26-trimethyl-3,19,23,28-tetraoxaoctacyclo[16.9.1.118,27.01,5.02,24.08,17.09,14.021,26]nonacos-11-ene-4,10,22,29-tetrone
• CHEBI:169597
• 16,24-Cyclo-13,14-secoergost-2-ene-18,26-dioic acid, 5-chloro-14,17:14,27-diepoxy-6,13,20,22-tetrahydroxy-1,15-dioxo-, .gamma.-lactone .delta.-lactone
• DA-59879
• (13S,14R,22R,25S)-1,15-Dioxo-5-chloro-6beta,13,20,22-tetrahydroxy-14,17alpha:14,27-diepoxy-16beta,24-cyclo-13,14-seco-5alpha-ergosta-2-ene-18,26-dioic acid 18,20:26,22-dilactone

• InChIKey： YNEPXUIPALKHAU-UHFFFAOYSA-N
• Inchi： 1S/C28H31ClO10/c1-22-10-17-24(3)28-18(22)19(32)27(39-28,36-11-14(22)20(33)37-17)13-9-16(31)25(29)7-4-5-15(30)23(25,2)12(13)6-8-26(28,35)21(34)38-24/h4-5,12-14,16-18,31,35H,6-11H2,1-3H3
• SMILES： ClC12C([H])([H])C([H])=C([H])C(C1(C([H])([H])[H])C1([H])C([H])([H])C([H])([H])C3(C(=O)OC4(C([H])([H])[H])C5([H])C([H])([H])C6(C([H])([H])[H])C([H])(C(=O)O5)C([H])([H])OC5(C(C6([H])C43O5)=O)C1([H])C([H])([H])C2([H])O[H])O[H])=O

Computed Properties

• Exact Mass: 562.1605749g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 0
• Monoisotopic Mass: 562.1605749g/mol
• Heavy Atom Count: 39
• Complexity: 1330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 146

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Physalins and derivatives